Cas no 1615-00-5 (2-methyl-3-(3-nitrophenyl)prop-2-enoic Acid)

• Product name: 2-methyl-3-(3-nitrophenyl)prop-2-enoic Acid
• CAS No: 1615-00-5
• MF: C₁₀H₉NO₄
• MW: 207.18276
• CID: 1341320
• PubChem ID: 4180285

2-methyl-3-(3-nitrophenyl)prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(3-nitrophenyl)prop-2-enoic acid
• SureCN2920009
• 2-methyl-3-(3-nitro-phenyl)-acrylic acid
• 2-Propenoic acid, 2-methyl-3-(3-nitrophenyl)-
• AC1N4KHV
• 2-Methyl-3-(3-nitro-phenyl)-acrylsaeure
• CTK0E6494
• 2-Methyl-3-(3-Nitrophenyl)propenoic Acid
• DMXDUJPYGUWROU-UHFFFAOYSA-N
• DTXSID00400369
• 1615-00-5
• 2-Methyl-3-(3-nitrophenyl)-2-Propenoicacid
• AKOS017547994
• m-nitro-alpha-methylcinnamic acid
• 2-methyl-3-(3-nitrophenyl)prop-2-enoic Acid

• Inchi： InChI=1S/C10H9NO4/c1-7(10(12)13)5-8-3-2-4-9(6-8)11(14)15/h2-6H,1H3,(H,12,13)
• InChI Key： DMXDUJPYGUWROU-UHFFFAOYSA-N
• SMILES： CC(=CC1=CC(=CC=C1)[N+](=O)[O-])C(=O)O

Computed Properties

• Exact Mass: 207.05317
• Monoisotopic Mass: 207.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 83.1Ų
• XLogP3: 2

Experimental Properties

• PSA: 80.44